Cas no 689746-30-3 (1-(2,1,3-benzoxadiazole-4-sulfonyl)-N-2-(cyclohex-1-en-1-yl)ethylpiperidine-4-carboxamide)

• Product Name: 1-(2,1,3-benzoxadiazole-4-sulfonyl)-N-2-(cyclohex-1-en-1-yl)ethylpiperidine-4-carboxamide
• CAS No: 689746-30-3
• MF: C₂₀H₂₆N₄O₄S
• MW: 418.509843349457
• CID: 6599915
• PubChem ID: 3239878
• Update Time: 2024-01-03

1-(2,1,3-benzoxadiazole-4-sulfonyl)-N-2-(cyclohex-1-en-1-yl)ethylpiperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2,1,3-benzoxadiazole-4-sulfonyl)-N-2-(cyclohex-1-en-1-yl)ethylpiperidine-4-carboxamide
• 1-(benzo[c][1,2,5]oxadiazol-4-ylsulfonyl)-N-(2-(cyclohex-1-en-1-yl)ethyl)piperidine-4-carboxamide
• 4-Piperidinecarboxamide, 1-(2,1,3-benzoxadiazol-4-ylsulfonyl)-N-[2-(1-cyclohexen-1-yl)ethyl]-
• MLS000090573
• 1-(2,1,3-benzoxadiazol-4-ylsulfonyl)-N-(2-cyclohex-1-en-1-ylethyl)piperidine-4-carboxamide
• 1-(2,1,3-benzoxadiazole-4-sulfonyl)-N-[2-(cyclohex-1-en-1-yl)ethyl]piperidine-4-carboxamide
• AKOS024602364
• 689746-30-3
• 1-(2,1,3-benzoxadiazol-4-ylsulfonyl)-N-[2-(cyclohexen-1-yl)ethyl]piperidine-4-carboxamide
• EU-0057773
• HMS2287E21
• CHEMBL1391289
• F0921-6023
• SMR000025177

• Inchi： 1S/C20H26N4O4S/c25-20(21-12-9-15-5-2-1-3-6-15)16-10-13-24(14-11-16)29(26,27)18-8-4-7-17-19(18)23-28-22-17/h4-5,7-8,16H,1-3,6,9-14H2,(H,21,25)
• InChI Key： JNMKVORZTMLBOZ-UHFFFAOYSA-N
• SMILES： N1(S(C2C3C(C=CC=2)=NON=3)(=O)=O)CCC(C(NCCC2CCCCC=2)=O)CC1

Computed Properties

• Exact Mass: 418.16747650g/mol
• Monoisotopic Mass: 418.16747650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.314±0.06 g/cm3(Predicted)
• pka: 15.55±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxadiazoles